6-bromo-2-isocyanato-1-methyl-1H-indole
Overview
Description
6-Bromo-2-isocyanato-1-methyl-1H-indole, also known as 6-BIM, is an organic compound with a unique structure and a wide range of applications. It is a highly versatile compound that has been used in various scientific disciplines, including organic and inorganic synthesis, medicinal chemistry, and biochemistry. 6-BIM is an important starting material for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials science. It is also used in the preparation of several biologically active substances, such as inhibitors, agonists, and antagonists.
Scientific Research Applications
6-bromo-2-isocyanato-1-methyl-1H-indole has a wide range of scientific research applications. It has been used in organic and inorganic synthesis to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and materials science. It has also been used in medicinal chemistry to prepare several biologically active substances, such as inhibitors, agonists, and antagonists. 6-bromo-2-isocyanato-1-methyl-1H-indole has also been used in biochemistry to study the structure and function of proteins and other biological molecules.
Mechanism of Action
The mechanism of action of 6-bromo-2-isocyanato-1-methyl-1H-indole depends on the type of reaction it is used in. In the Ullmann reaction, the aryl bromide reacts with the isocyanate to form an intermediate that is then deprotonated by the base to form the final product. In the Heck reaction, the aryl bromide reacts with the isocyanate in the presence of a palladium catalyst to form the final product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-bromo-2-isocyanato-1-methyl-1H-indole depend on the type of reaction it is used in. In the Ullmann reaction, the reaction is often used to synthesize pharmaceuticals and other biologically active compounds. In the Heck reaction, the reaction is often used to synthesize biologically active compounds, such as inhibitors, agonists, and antagonists.
Advantages and Limitations for Lab Experiments
The advantages of using 6-bromo-2-isocyanato-1-methyl-1H-indole in lab experiments are that it is easy to synthesize, has a wide range of applications, and can be used to synthesize a variety of compounds. The limitations of using 6-bromo-2-isocyanato-1-methyl-1H-indole in lab experiments are that it is a highly reactive compound and must be handled with care. Additionally, it may not be suitable for some reactions due to its reactivity.
Future Directions
There are many possible future directions for 6-bromo-2-isocyanato-1-methyl-1H-indole. It could be used to synthesize a wider range of compounds, including pharmaceuticals, agrochemicals, and materials science. It could also be used to study the structure and function of proteins and other biological molecules. Additionally, it could be used to develop new inhibitors, agonists, and antagonists for various diseases. Finally, it could be used to further explore the mechanism of action of various compounds.
Synthesis Methods
6-bromo-2-isocyanato-1-methyl-1H-indole can be synthesized in a few different ways. The most common method is the reaction of an isocyanate with an aryl bromide in the presence of an aqueous base. This reaction is known as the Ullmann reaction and is often used in organic and inorganic synthesis. Another method is the reaction of an aryl bromide with an isocyanate in the presence of a palladium catalyst. This reaction is known as the Heck reaction and is often used in medicinal chemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-2-isocyanato-1-methyl-1H-indole involves the reaction of 6-bromo-1-methyl-1H-indole with phosgene and then with ammonia.", "Starting Materials": [ "6-bromo-1-methyl-1H-indole", "Phosgene", "Ammonia" ], "Reaction": [ "Step 1: 6-bromo-1-methyl-1H-indole is reacted with phosgene in the presence of a base such as triethylamine to form 6-bromo-2-chloro-1-methyl-1H-indole.", "Step 2: The resulting 6-bromo-2-chloro-1-methyl-1H-indole is then reacted with ammonia to form 6-bromo-2-isocyanato-1-methyl-1H-indole." ] } | |
CAS RN |
2649053-85-8 |
Product Name |
6-bromo-2-isocyanato-1-methyl-1H-indole |
Molecular Formula |
C10H7BrN2O |
Molecular Weight |
251.1 |
Purity |
95 |
Origin of Product |
United States |
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